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Compound of Interest

Compound Name: 3,5-Dinitro-p-toluic acid

Cat. No.: B364031 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3,5-Dinitro-p-toluic Acid

This guide provides comprehensive safety and handling information for 3,5-Dinitro-p-toluic
acid, intended for researchers, scientists, and professionals in drug development. The

information is compiled from various safety data sheets and chemical databases.

Chemical Identification
Identifier Value

Chemical Name 3,5-Dinitro-p-toluic acid

Synonyms 4-Methyl-3,5-dinitrobenzoic acid[1]

CAS Number 16533-71-4[1][2]

Molecular Formula C8H6N2O6[1]

Molecular Weight 226.14 g/mol [1]

Appearance Yellow crystalline powder[1]

Hazard Identification
3,5-Dinitro-p-toluic acid is considered a hazardous substance. The primary hazards are

related to irritation and potential combustion.
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GHS Classification:[1]

Skin Irritation: Category 2[1]

Eye Irritation: Category 2A[1]

Specific target organ toxicity — single exposure (Respiratory tract irritation): Category 3[1]

Hazard Statements:[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Physical and Chemical Properties
Property Value Source

Melting Point 205-207 °C

Boiling Point 396.3±42.0 °C (Predicted) [3]

Flash Point 176.1±16.3 °C (Predicted) [3]

Density 1.593±0.06 g/cm3 (Predicted) [3]

Solubility Soluble in methanol.[3]

Safety and Handling Precautions
Personal Protective Equipment (PPE)
Proper PPE is essential when handling 3,5-Dinitro-p-toluic acid to prevent skin and eye

contact, and inhalation of dust.
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Handling 3,5-Dinitro-p-toluic acid

Use in a well-ventilated area
or with local exhaust ventilation

Wear safety glasses with side-shields
or chemical goggles

Wear appropriate chemical-resistant gloves

Wear a lab coat or other
protective clothing

If dust is generated, use a
NIOSH-approved respirator

Click to download full resolution via product page

Personal Protective Equipment Workflow

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust.[2] Wash hands

thoroughly after handling.[2] Keep away from heat, sparks, and open flames.[2] Use spark-
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proof tools and explosion-proof equipment.[2]

Storage: Store in a dry, cool, and well-ventilated place.[2] Keep the container tightly closed.

[2] Store away from incompatible materials such as strong oxidizing agents and strong

bases.[2]

First Aid Measures
Immediate medical attention is required for any overexposure.

Exposure to 3,5-Dinitro-p-toluic acid

Inhalation Eye Contact Skin Contact Ingestion

Move to fresh air. Seek medical attention if symptoms persist.
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.
Seek immediate medical attention.

Wash off immediately with plenty of soap and water.
Remove contaminated clothing. Seek medical attention if irritation persists.

Rinse mouth. Do NOT induce vomiting.
Call a physician or poison control center immediately.
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First Aid Measures Flowchart

Fire and Explosion Hazard
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[2]

Specific Hazards: May explode if heated. Emits toxic fumes under fire conditions.

Fire-Fighting Procedures: Wear self-contained breathing apparatus and full protective gear.
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Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure

adequate ventilation.[5]

Environmental Precautions: Should not be released into the environment.[5]

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[2]

Avoid generating dust.

Toxicological Information
Detailed toxicological studies for 3,5-Dinitro-p-toluic acid are not readily available in the public

domain. The GHS classification is based on data from similar compounds and computational

predictions.

Experimental Protocols
Detailed experimental protocols for the determination of the safety data presented (e.g., skin

irritation studies, eye irritation studies) are not provided in the publicly available safety data

sheets. These studies are typically conducted according to standardized guidelines, such as

those from the Organisation for Economic Co-operation and Development (OECD), by the

manufacturer. For detailed methodologies, it is recommended to contact the supplier directly.

Disposal Considerations
Dispose of contents and container in accordance with local, regional, and national regulations.

Waste should be handled by licensed waste disposal contractors.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for the official Safety Data Sheet (SDS) provided by the manufacturer. Always refer to the SDS

for the most current and complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid]. BenchChem, [2025]. [Online PDF]. Available at:
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dinitro-p-toluic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dinitro-p-toluic-acid
https://www.fishersci.com/store/msds?partNumber=AC373180050&productDescription=3+5-DINITRO-4-TOLUIC+ACI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/produce/pr22120120290-3-5-dinitro-p-toluic-acid.html
https://www.tcichemicals.com/BE/en/sds/T0291_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC153195000&productDescription=3+5-DINITROBENZOIC+ACID+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b364031#safety-and-handling-precautions-for-3-5-dinitro-p-toluic-acid
https://www.benchchem.com/product/b364031#safety-and-handling-precautions-for-3-5-dinitro-p-toluic-acid
https://www.benchchem.com/product/b364031#safety-and-handling-precautions-for-3-5-dinitro-p-toluic-acid
https://www.benchchem.com/product/b364031#safety-and-handling-precautions-for-3-5-dinitro-p-toluic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b364031?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b364031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

